Cas no 941989-77-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 941989-77-1
• MF: C₂₉H₂₈N₄O₄
• MW: 496.557026863098
• CID: 5821285
• PubChem ID: 16896807
• Update Time: 2025-10-25

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• F2255-1169
• AKOS024631900
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide
• 941989-77-1
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide

• Inchi： 1S/C29H28N4O4/c34-28(30-18-21-9-11-24-26(17-21)37-20-36-24)19-35-25-8-4-5-22-10-12-27(31-29(22)25)33-15-13-32(14-16-33)23-6-2-1-3-7-23/h1-12,17H,13-16,18-20H2,(H,30,34)
• InChI Key： MAIYXCHUOVCJOC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)COC1C2C(C=CC=1)=CC=C(N1CCN(C3=CC=CC=C3)CC1)N=2

Computed Properties

• Exact Mass: 496.21105539g/mol
• Monoisotopic Mass: 496.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.2Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide

N-(2H-1,3-Benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide: A Comprehensive Overview

N-(2H-1,3-Benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide, also known by its CAS number 941989-77-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a benzodioxole moiety, a piperazine ring, and a quinoline derivative. The combination of these structural elements contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving the yield and purity of the compound. These improvements are crucial for its application in drug discovery and material science.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits potent antiproliferative activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, the compound has shown selective cytotoxicity, making it a potential candidate for targeted cancer therapy.

Another area of interest is its role in neuroprotective agents. Research has indicated that this compound can modulate neurotransmitter systems, particularly dopamine and serotonin receptors, which are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. Its ability to cross the blood-brain barrier further enhances its potential as a neurotherapeutic agent.

The structural versatility of this compound also makes it an attractive candidate for use in materials science. Its aromatic heterocyclic components can be exploited for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its electronic properties, revealing promising results for its use as a semiconductor material.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles. Its ability to undergo efficient metabolism and excretion reduces the risk of toxic side effects, which is a critical factor for its development as an oral medication. Ongoing clinical trials are evaluating its safety and efficacy in human subjects.

The development of this compound has been made possible by cutting-edge research techniques such as computational chemistry and high-throughput screening. These methods have accelerated the discovery process, enabling researchers to identify optimal drug candidates more efficiently. Furthermore, advancements in analytical chemistry have provided precise tools for characterizing the compound's structure and properties.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide (CAS No: 941989-77-) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique molecular structure, coupled with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development.